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Compound of Interest

Compound Name: 2,3,5-Trichloropyridine

Cat. No.: B095902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available thermochemical data for
2,3,5-trichloropyridine. The information presented is intended to support research and
development activities where a thorough understanding of the energetic properties of this
compound is crucial. This document summarizes key quantitative data, outlines general
experimental protocols for thermochemical measurements, and provides visualizations to
illustrate the relationships between different thermochemical parameters and experimental
workflows.

Core Thermochemical Data

The thermochemical data for 2,3,5-trichloropyridine is limited in the publicly accessible
scientific literature. The primary experimentally determined value available is the standard
molar enthalpy of sublimation.

Table 1: Summary of Thermochemical Data for 2,3,5-Trichloropyridine
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Thermochemic

Symbol Value (kJ/mol) State Reference
al Parameter
Standard Molar
Enthalpy of Crystalline to --INVALID-LINK--
o AsubH® 744+15
Sublimation (at Gas [1]

298.15 K)

Note: As of the latest literature review, experimental data for the standard molar enthalpy of
formation (AfH®) in both the crystalline and gaseous states for 2,3,5-trichloropyridine could
not be located in publicly available resources.

Experimental Protocols

While specific experimental details for the determination of the enthalpy of sublimation of 2,3,5-
trichloropyridine from the primary literature are not readily accessible, this section outlines the
general methodologies employed for such measurements and for the determination of the
enthalpy of formation through combustion calorimetry.

Determination of Enthalpy of Sublimation

The enthalpy of sublimation (AsubH°®) is the heat required to transform one mole of a
substance from a solid to a gaseous state at a constant temperature and pressure. Common
techniques for its determination include:

e Knudsen Effusion Method: This technique measures the rate of mass loss of a substance
effusing through a small orifice in a cell at a given temperature under vacuum. The vapor
pressure can be calculated from the rate of effusion, and the enthalpy of sublimation is then
determined from the temperature dependence of the vapor pressure using the Clausius-
Clapeyron equation.

e Thermogravimetric Analysis (TGA): In this method, the mass of a sample is monitored as a
function of temperature or time in a controlled atmosphere. Isothermal TGA can be used to
measure the rate of mass loss due to sublimation at different temperatures, which can then
be used to calculate the enthalpy of sublimation.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C16063700&Mask=4
https://www.benchchem.com/product/b095902?utm_src=pdf-body
https://www.benchchem.com/product/b095902?utm_src=pdf-body
https://www.benchchem.com/product/b095902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Calvet Microcalorimetry: This is a high-sensitivity calorimetric technique that can directly
measure the heat absorbed during the sublimation process.

Determination of Enthalpy of Formation via Combustion
Calorimetry

The standard molar enthalpy of formation (AfH®) of an organic compound is typically
determined indirectly through combustion calorimetry. This involves the complete combustion
of the compound in a high-pressure oxygen atmosphere within a device called a bomb
calorimeter.

General Experimental Workflow:

Sample Preparation: A precisely weighed pellet of the crystalline 2,3,5-trichloropyridine is
placed in a crucible inside the calorimeter's bomb. A known amount of a combustion aid,
such as benzoic acid, may be used to ensure complete combustion. For halogen-containing
compounds, a reducing solution (e.g., arsenious oxide solution) is often added to the bomb
to ensure the halogen is converted to a single, well-defined final state (e.g., HCI).

Calorimeter Assembly: The bomb is sealed, pressurized with a high purity oxygen, and
placed in a container of a known mass of water. The entire assembly is thermally isolated.

Combustion and Temperature Measurement: The sample is ignited electrically, and the
temperature change of the water surrounding the bomb is measured with high precision.

Data Analysis: The heat released by the combustion reaction is calculated from the
temperature rise and the previously determined heat capacity of the calorimeter.

Correction to Standard States: Corrections are applied for the heat of combustion of the fuse
wire, the formation of nitric acid from residual nitrogen in the bomb, and for the deviation of
the final state from standard conditions (Washburn corrections).

Calculation of Enthalpy of Formation: The standard molar enthalpy of formation of the
compound is then calculated using Hess's Law, by combining the experimentally determined
standard molar enthalpy of combustion with the known standard molar enthalpies of
formation of the combustion products (CO2z, H20, and HCI).
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Visualizations

The following diagrams illustrate the relationships between key thermochemical quantities and
the general experimental workflow for their determination.
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Caption: Relationship between key thermochemical quantities.
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Caption: General experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2,3,5-Trichloropyridine [webbook.nist.gov]

 To cite this document: BenchChem. [Thermochemistry of 2,3,5-Trichloropyridine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095902#thermochemistry-of-2-3-5-trichloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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